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Compound of Interest

Compound Name: 1-Allyl-1h-indol-5-amine

Cat. No.: B15324891

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Allyl-1H-indol-5-amine, a novel
indole derivative. Due to the limited availability of data for this specific compound, this
document synthesizes information from related molecules, general synthetic methodologies,
and the known biological significance of the indole scaffold. This guide aims to serve as a
foundational resource for researchers interested in the potential applications of this and similar
molecules in drug discovery and chemical biology.

Introduction

Indole and its derivatives are a cornerstone of medicinal chemistry, forming the structural core
of numerous natural products, pharmaceuticals, and bioactive molecules.[1][2] The indole
scaffold's ability to mimic peptide structures allows it to bind to a wide array of biological
targets, leading to a broad spectrum of pharmacological activities, including anticancer,
antimicrobial, and anti-inflammatory properties.[2] The introduction of an allyl group at the N-1
position of the indole ring, as in 1-Allyl-1H-indol-5-amine, can significantly influence the
molecule's steric and electronic properties, potentially modulating its biological activity and
metabolic stability. The presence of a primary amine at the C-5 position offers a versatile
handle for further chemical modifications and library development.

Chemical and Physical Properties
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A specific CAS number for 1-Allyl-1H-indol-5-amine has not been identified in publicly
accessible databases, suggesting it is a novel or not widely cataloged compound. However, we
can infer its likely properties from the known characteristics of its parent compounds, 5-
aminoindole and 1-allyl-1H-indole.

Table 1: Physicochemical Properties of Parent Compounds

Property 5-Aminoindole 1-Allyl-1H-indole
CAS Number 5192-03-0[3][4] 16886-08-1[5]
Molecular Formula CsHsN2[3][4] C11H11N[5]
Molecular Weight 132.16 g/mol [3][4] 157.21 g/mol
Melting Point 131-133 °CJ6] Not available
Boiling Point 190 °C at 6 mmHgI6] Not available
Water Solubility Insoluble[6] Not available

LogP (Octanol/Water) 1.268[3] Not available

Based on these parent compounds, the properties of 1-Allyl-1H-indol-5-amine can be
estimated as follows:

e Molecular Formula: C11H12N2
» Molecular Weight: 172.23 g/mol

The introduction of the allyl group is expected to decrease the melting point and increase the
lipophilicity (LogP) compared to 5-aminoindole. The solubility in organic solvents is likely to be
good, while water solubility is expected to be low.

Synthesis and Experimental Protocols

The synthesis of 1-Allyl-1H-indol-5-amine can be achieved through the N-alkylation of 5-
aminoindole. Several catalytic methods have been reported for the N-allylation of indoles,
offering high yields and selectivity. A plausible synthetic route is the palladium-catalyzed allylic
amination of 5-aminoindole.
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Proposed Experimental Protocol: Palladium-Catalyzed
N-Allylation

This protocol is adapted from established methods for the N-allylation of indoles and indolines.

[71[8]
Materials:

e 5-Aminoindole

Allyl acetate (or another suitable allyl source)

Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s)

1,2-Bis(diphenylphosphino)ethane (dppe) or a similar phosphine ligand

Sodium hydride (NaH) or another suitable base

Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF) or Dioxane)

Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)
Procedure:

o To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 5-
aminoindole (1 equivalent) and anhydrous THF.

e Cool the mixture to 0 °C and add sodium hydride (1.2 equivalents) portion-wise.
 Allow the mixture to stir at room temperature for 30 minutes.

» In a separate flask, prepare the palladium catalyst by dissolving Pdz(dba)s (2.5 mol%) and
the phosphine ligand (10 mol%) in anhydrous THF.

e Add the catalyst solution to the reaction mixture.

« Add allyl acetate (1.5 equivalents) dropwise to the reaction mixture.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2014/ra/c4ra00701h/unauth
https://pubs.rsc.org/en/content/articlelanding/2014/ra/c4ra00701h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15324891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography
(TLC).

e Upon completion, cool the reaction to room temperature and quench cautiously with water.
o Extract the product with an organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel to obtain 1-Allyl-1H-indol-
5-amine.

Diagram 1: Proposed Synthesis of 1-Allyl-1H-indol-5-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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